Cas no 99811-53-7 (Boric acid, phenylmethyl ester)

• Product name: Boric acid, phenylmethyl ester
• CAS No: 99811-53-7
• MF: C₇H₉BO₃
• MW: 151.955562353134
• CID: 813357
• PubChem ID: 17843933

Boric acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Boric acid, phenylmethyl ester
• NS00092844
• CTXKJNCPTVBAAU-UHFFFAOYSA-N
• Benzyl dihydrogen borate
• DTXSID90912461
• benzyl boric acid
• SCHEMBL2025672
• 99811-53-7
• EINECS 309-042-7

• Inchi： InChI=1S/C7H9BO3/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5,9-10H,6H2
• InChI Key： CTXKJNCPTVBAAU-UHFFFAOYSA-N
• SMILES： B(O)(O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 152.0644743g/mol
• Monoisotopic Mass: 152.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų